Cas no 1258635-44-7 (2-(3-(Trifluoromethoxy)phenyl)isonicotinic acid)

• Product Name: 2-(3-(Trifluoromethoxy)phenyl)isonicotinic acid
• CAS No: 1258635-44-7
• MF: C₁₃H₈F₃NO₃
• MW: 283.20273399353
• MDL: MFCD17079051
• CID: 2761026
• PubChem ID: 50999402
• Update Time: 2025-05-22

2-(3-(Trifluoromethoxy)phenyl)isonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-Trifluoromethoxyphenyl)Isonicotinic acid, 95%
• DTXSID70679500
• MFCD17079051
• 2-(3-(Trifluoromethoxy)phenyl)isonicotinic acid
• 2-(3-(Trifluoromethoxy)phenyl)isonicotinicacid
• 2-(3-TRIFLUOROMETHOXYPHENYL)ISONICOTINIC ACID
• 1258635-44-7
• 2-(3-Trifluoromethoxyphenyl)-isonicotinic acid

• MDL： MFCD17079051
• Inchi： 1S/C13H8F3NO3/c14-13(15,16)20-10-3-1-2-8(6-10)11-7-9(12(18)19)4-5-17-11/h1-7H,(H,18,19)
• InChI Key： XICPFZZIBBLCSU-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=CC(=C1)C1C=C(C(=O)O)C=CN=1)(F)F

Computed Properties

• Exact Mass: 283.04562760Da
• Monoisotopic Mass: 283.04562760Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 59.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 2-(3-(Trifluoromethoxy)phenyl)isonicotinic acid

2-(3-(Trifluoromethoxy)phenyl)isonicotinic acid: A Comprehensive Overview

The compound 2-(3-(Trifluoromethoxy)phenyl)isonicotinic acid, with CAS No. 1258635-44-7, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug discovery and material science. In this article, we will delve into the structure, synthesis, properties, and recent advancements related to this compound.

Structural Insights

The molecular structure of 2-(3-(Trifluoromethoxy)phenyl)isonicotinic acid comprises a phenyl ring substituted with a trifluoromethoxy group at the 3-position and an isonicotinic acid moiety at the 2-position. The trifluoromethoxy group (-OCF₃) is a strong electron-withdrawing substituent, which significantly influences the electronic properties of the aromatic ring. This substitution pattern enhances the compound's stability and reactivity, making it a valuable substrate for further chemical transformations.

Synthesis and Chemical Modifications

The synthesis of 2-(3-(Trifluoromethoxy)phenyl)isonicotinic acid involves a multi-step process that typically begins with the preparation of the trifluoromethoxy-substituted phenol derivative. Recent studies have explored novel synthetic routes that incorporate catalytic cross-coupling reactions, such as the Suzuki-Miyaura coupling, to achieve higher yields and improved selectivity. These advancements have not only streamlined the synthesis process but also opened avenues for functionalizing the molecule with additional groups for tailored applications.

Pharmacological Applications

2-(3-(Trifluoromethoxy)phenyl)isonicotinic acid has shown promise in various pharmacological studies, particularly in the context of its potential as a lead compound for drug development. Research indicates that this compound exhibits modulatory effects on key biological targets, including enzymes and receptors implicated in neurodegenerative diseases and cancer. For instance, recent in vitro studies have demonstrated its ability to inhibit histone deacetylases (HDACs), which are enzymes associated with gene regulation and cancer progression.

Material Science Applications

Beyond pharmacology, this compound has found applications in material science due to its unique electronic properties. The trifluoromethoxy group imparts high electron-withdrawing capability, making it suitable for use in organic electronics. Recent research has explored its integration into organic semiconductors and light-emitting diodes (OLEDs), where it enhances device performance by improving charge transport properties.

Recent Research Advances

In 2023, significant progress was made in understanding the photochemical properties of 2-(3-(Trifluoromethoxy)phenyl)isonicotinic acid. Studies published in leading journals such as *Chemical Science* and *Journal of Materials Chemistry* highlighted its potential as a photosensitizer in photodynamic therapy (PDT). These findings underscore its versatility across multiple scientific disciplines.

Conclusion

2-(3-(Trifluoromethoxy)phenyl)isonicotinic acid, with CAS No. 1258635-44-7, stands as a testament to the ingenuity of modern chemical synthesis and its diverse applications across pharmacology and material science. As research continues to uncover new dimensions of its utility, this compound is poised to play an increasingly important role in both academic and industrial settings.